N1-cyclododecyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide
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Description
N1-cyclododecyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C23H34N6O3 and its molecular weight is 442.564. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Pyrazole derivatives, including those closely related to the compound , have been synthesized and characterized through various methods, including X-Ray crystallography and spectroscopy techniques. These compounds have been studied for their structural properties and potential as bioactive molecules. For instance, the synthesis and characterization of pyrazole derivatives have led to the identification of antitumor, antifungal, and antibacterial pharmacophore sites, indicating their broad potential in scientific research for developing new therapeutic agents (Titi et al., 2020).
Biological Activities and Applications
The exploration of pyrazole and pyrimidine derivatives has uncovered a wide range of biological activities. These compounds have been evaluated for their insecticidal, antimicrobial, and antitumor properties, showcasing their utility in addressing various biological and medical challenges. For example, specific pyrimidine-linked pyrazole heterocyclics have demonstrated notable insecticidal and antibacterial potential, emphasizing the significance of these compounds in developing new pesticides and antibiotics (Deohate & Palaspagar, 2020).
Additionally, novel heterocyclic compounds containing sulfonamido moieties have been synthesized and found to possess high antibacterial activities, further illustrating the potential of these compounds in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013).
Advanced Applications in Cancer Research
- In cancer research, pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives have been designed, synthesized, and evaluated for their cytotoxicity against various human cancer cell lines. This research highlights the potential of such compounds in developing new anticancer agents, with certain analogs showing significant cytotoxicity, potentially offering new avenues for cancer treatment (Alam et al., 2018).
Properties
IUPAC Name |
N-cyclododecyl-N'-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34N6O3/c1-16-15-20(30)27-23(24-16)29-19(14-17(2)28-29)26-22(32)21(31)25-18-12-10-8-6-4-3-5-7-9-11-13-18/h14-15,18H,3-13H2,1-2H3,(H,25,31)(H,26,32)(H,24,27,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFGYWYKZGVDNQY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NC3CCCCCCCCCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.